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Compound of Interest

Compound Name: Gallium (1) chloride

Cat. No.: B1143692

For Researchers, Scientists, and Drug Development Professionals

Introduction

The polymeric adduct of gallium(ll) chloride with 1,4-dioxane, [GazCla(dioxane):z]x, is a
noteworthy compound in the field of inorganic and organometallic chemistry. It serves as a
stable source of Ga(ll), a relatively unusual oxidation state for gallium, making it a valuable
precursor for the synthesis of novel gallium-containing compounds. Its polymeric structure,
featuring five-coordinate gallium atoms and a direct gallium-gallium bond, offers unique
reactivity. These application notes provide a detailed protocol for the synthesis and
characterization of this compound, intended for use in research and development settings.

Data Presentation

A summary of the key quantitative data for the synthesis and characterization of
[GazCla(dioxane)2]x is presented in Table 1.

Table 1: Quantitative Data for the Synthesis and Characterization of [GazCls(dioxane)z]x
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Parameter Value Reference
Synthesis

Starting Material GazCla [1]

Solvent 1,4-dioxane [1]

Yield 62% [1]

Physical Properties

Appearance Colorless cubic crystals [1]

Melting Point 158-159 °C [1]

Structural Data

Ga-Ga Bond Length 2.3825(9) A [2]

Analytical Data

Elemental Analysis

(Calculated) C, 21.00%; H, 3.50% [1]
Elemental Analysis (Found) C, 21.17%; H, 2.90% [1]
1H NMR (300 MHz, THF-ds) 8 3.52 (m, 2H, —OCH2) [1]
13C NMR (300 MHz, THF-ds) 5 72.7 (-OCH2) [1]

Note: The slight discrepancy in the hydrogen elemental analysis may be attributed to the
loosely associated nature of the solvent molecules in the crystal lattice.[1]

Experimental Protocols

The following protocol is adapted from the synthesis reported by Wei, Li, and Robinson in
1999.

Materials:

e Gallium(ll) chloride (GazCla)
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e 1,4-Dioxane

¢ Inert atmosphere glovebox

o Standard glassware for inert atmosphere synthesis
Procedure:

o Preparation: All manipulations should be carried out under an inert atmosphere (e.g., argon
or nitrogen) using a glovebox.

 Dissolution: In the glovebox, dissolve 5 grams (17.8 mmol) of gallium(ll) chloride (GazCla4) in
25 mL of 1,4-dioxane.

o Filtration: Filter the resulting mixture to remove any insoluble impurities.
o Crystallization: Allow the filtered solution to stand at room temperature for several days.

« |solation: Over this period, colorless cubic crystals of the polymeric adduct
[GazCla(dioxane)z]x will form.

 Yield: Isolate the crystals and determine the yield. A yield of approximately 4 grams (62%)
can be expected.[1]

Mandatory Visualization

The experimental workflow for the preparation of [GazClas(dioxane):z]x is illustrated in the
following diagram.
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Dissolve GazCls in 1,4-dioxane
(in glovebox)

Allow solution to stand at room temperature for several days

Isolate colorless cubic crystals

End Product:
[GazCla(dioxane)z]x

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of [GazCls(dioxane)z]x.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143692#preparation-of-ga-cl-dioxane-x-polymeric-
adduct]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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